Cas no 2171667-29-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2171667-29-9
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6077379
• PubChem ID: 165806619
• Update Time: 2025-06-15

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid
• EN300-1510928
• 2171667-29-9
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C27H27N3O5/c1-27(2,3)23(25(32)33)30-24(31)22-21(13-8-14-28-22)29-26(34)35-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-14,20,23H,15H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JMCAUQPDBNDYDU-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(NC(C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171667-29-9)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid, also known by its CAS number 2171667-29-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a pyridine ring, and a substituted butanoic acid moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with amino groups. The presence of this group in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid suggests that the compound may be useful as an intermediate in the synthesis of complex peptides or as a building block for larger molecules with specific biological activities.

The pyridine ring, another key structural feature of this compound, is known for its aromaticity and basicity. Pyridine derivatives are commonly found in pharmaceuticals and are often associated with a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of the pyridine ring with the Fmoc protecting group and the butanoic acid moiety may enhance the compound's pharmacological profile, making it a promising candidate for further investigation.

The butanoic acid moiety in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid adds carboxylic acid functionality to the molecule. Carboxylic acids are important functional groups in organic chemistry and biochemistry, often involved in hydrogen bonding and other intermolecular interactions. This functionality can influence the compound's solubility, stability, and reactivity, which are crucial factors in drug design and development.

Recent research has highlighted the potential of compounds with similar structures to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid in various therapeutic areas. For instance, studies have shown that Fmoc-containing compounds can be effective in modulating protein-protein interactions, which are critical in many disease processes. Additionally, the presence of a pyridine ring has been associated with improved cellular uptake and enhanced bioavailability, both of which are desirable properties for drug candidates.

In the context of medicinal chemistry, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid may serve as a lead compound for the development of novel therapeutics. Lead compounds are molecules that exhibit promising biological activity and can be further optimized through chemical modifications to improve their pharmacological properties. The unique combination of functional groups in this compound provides multiple points for modification, allowing researchers to explore a wide range of derivatives with enhanced potency and selectivity.

Clinical trials involving similar compounds have demonstrated their potential in treating various diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of a pyridine-containing compound showed significant efficacy in inhibiting cancer cell growth. Another study published in Bioorganic & Medicinal Chemistry Letters highlighted the anti-inflammatory properties of Fmoc-containing compounds, suggesting their potential use in treating inflammatory disorders.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. The Fmoc protecting group is usually introduced at an early stage to protect the amino group during subsequent reactions. The pyridine ring can be introduced through various methods, such as nucleophilic substitution or coupling reactions. The final step often involves deprotection to reveal the active amino group.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-3,3-dimethylbutanoic acid (CAS No. 2171667-29-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation as a lead compound or intermediate in the development of novel therapeutics. Ongoing research continues to explore its biological activities and optimize its properties for clinical applications.